![molecular formula C14H17ClN2O2 B4653045 4-chloro-N'-(cyclohexylmethylene)-2-hydroxybenzohydrazide](/img/structure/B4653045.png)
4-chloro-N'-(cyclohexylmethylene)-2-hydroxybenzohydrazide
Overview
Description
4-chloro-N'-(cyclohexylmethylene)-2-hydroxybenzohydrazide, also known as CHH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 4-chloro-N'-(cyclohexylmethylene)-2-hydroxybenzohydrazide is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various signaling pathways, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. This compound has also been shown to inhibit the activity of various enzymes, including COX-2, iNOS, and MMP-9.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to have a significant effect on the growth and development of plants, including increased seed germination, enhanced root growth, and improved plant yield.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-N'-(cyclohexylmethylene)-2-hydroxybenzohydrazide in lab experiments include its ease of synthesis, low cost, and potential applications in various fields. However, the limitations of using this compound in lab experiments include its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4-chloro-N'-(cyclohexylmethylene)-2-hydroxybenzohydrazide. One direction is to investigate the potential use of this compound in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes. Another direction is to explore the use of this compound in the development of new drugs for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, the potential applications of this compound in materials science and agriculture should be further explored.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. Its potential applications in various fields, including medicine, agriculture, and materials science, make it an attractive compound for further study. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to identify its applications in various fields.
Scientific Research Applications
4-chloro-N'-(cyclohexylmethylene)-2-hydroxybenzohydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes. In agriculture, this compound has been shown to have a significant effect on the growth and development of plants, including increased seed germination, enhanced root growth, and improved plant yield. In materials science, this compound has been used as a precursor for the synthesis of metal-organic frameworks and as a building block for the construction of supramolecular structures.
properties
IUPAC Name |
4-chloro-N-[(E)-cyclohexylmethylideneamino]-2-hydroxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN2O2/c15-11-6-7-12(13(18)8-11)14(19)17-16-9-10-4-2-1-3-5-10/h6-10,18H,1-5H2,(H,17,19)/b16-9+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYTUIYCKNLFUTL-CXUHLZMHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C=NNC(=O)C2=C(C=C(C=C2)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)/C=N/NC(=O)C2=C(C=C(C=C2)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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